Cas no 102185-50-2 (Bromophenol Red sodium salt)

• Product Name: Bromophenol Red sodium salt
• CAS No: 102185-50-2
• MF: C₁₉H₁₁Br₂NaO₅S
• MW: 534.150413751602
• MDL: MFCD00037160
• CID: 62286
• PubChem ID: 86810476
• Update Time: 2025-05-21

Bromophenol Red sodium salt Chemical and Physical Properties

Names and Identifiers

• Bromophenol Red sodium salt
• 5',5''-Dibromophenolsulfonphthalein sodium salt
• BROMOPHENOL RED SODIUM
• 5',5''-DIBROMOPHENOLSULFONEPHTHALEIN
• BROMOPHENOL RED SODIUM SALT,REAG.
• Bromophenolredsodiumsaltp.a.
• 5',5"-Dibromophenolsulfonphthalein sodium salt
• bromophenolredsodium
• BROMOPHENOL RED SODIUM SALT, REAG.
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-, monosodium salt (9CI)
• BROMOPHENOLREDSODIUMSALT
• sodium;2-[(Z)-(3-bromo-4-hydroxyphenyl)-(3-bromo-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
• 5',5'-Dibromophenolsulfonphtalein
• 102185-50-2
• J-000643

• MDL： MFCD00037160
• Inchi： 1S/C19H12Br2O5S.Na/c20-14-9-11(5-7-16(14)22)19(12-6-8-17(23)15(21)10-12)13-3-1-2-4-18(13)27(24,25)26;/h1-10,22H,(H,24,25,26);/q;+1/p-1/b19-12-;
• InChI Key： OPPKOKMTIKOIHJ-JHMJKTBASA-M
• SMILES： BrC1=C(C=CC(=C1)/C(=C1\C=CC(C(=C\1)Br)=O)/C1C=CC=CC=1S(=O)(=O)[O-])O.[Na+]

Computed Properties

• Exact Mass: 531.85900
• Monoisotopic Mass: 531.85916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 800
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 586.8±50.0 °C at 760 mmHg
• Flash Point: 308.7±30.1 °C
• PSA: 102.88000
• LogP: 5.35920
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Bromophenol Red sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bromophenol Red sodium salt

Bromophenol Red Sodium Salt: A Comprehensive Overview

Bromophenol Red Sodium Salt (CAS No. 102185-50-2) is a widely recognized chemical compound, primarily utilized as a pH indicator in various scientific and industrial applications. This compound belongs to the class of azo dyes and exhibits a distinct color change across different pH ranges, making it an invaluable tool in analytical chemistry, pharmaceuticals, and environmental monitoring.

The chemical structure of Bromophenol Red Sodium Salt comprises a diazo linkage connecting two aromatic rings, with bromine substituents that contribute to its unique spectral properties. The molecule exists as a sodium salt, which enhances its solubility in aqueous solutions, facilitating its use in diverse experimental setups. Recent studies have highlighted the stability and reliability of this compound under varying temperature and pH conditions, further solidifying its role in modern analytical techniques.

In terms of applications, Bromophenol Red Sodium Salt is predominantly employed as an indicator in titrations, particularly in the determination of acidity or alkalinity levels. Its color transition from yellow at low pH to red at high pH provides a clear visual cue for detecting equivalence points during reactions. Moreover, this compound has found extensive use in the pharmaceutical industry for quality control assays and drug stability testing.

Recent advancements in nanotechnology have led to the exploration of Bromophenol Red Sodium Salt as a potential candidate for sensing applications. Researchers have incorporated this compound into nanostructured materials to develop highly sensitive sensors for detecting trace amounts of analytes in complex matrices. These innovations underscore the versatility of Bromophenol Red Sodium Salt beyond traditional uses.

Another emerging application is its role in environmental monitoring. By leveraging the pH-dependent colorimetric properties of Bromophenol Red Sodium Salt, scientists have devised cost-effective methods for assessing water quality parameters such as acidity and contamination levels. This approach not only enhances environmental sustainability but also aligns with global efforts to promote green chemistry practices.

The synthesis of Bromophenol Red Sodium Salt involves a multi-step process that includes diazotization and coupling reactions. Recent research has focused on optimizing these steps to improve yield and reduce waste generation, contributing to more sustainable manufacturing practices. Additionally, studies on the degradation pathways of this compound have provided insights into its environmental fate and potential risks, enabling better regulatory frameworks.

In conclusion, Bromophenol Red Sodium Salt (CAS No. 102185-50-2) remains a cornerstone in analytical chemistry due to its robust performance as a pH indicator and adaptability across various applications. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both academic and industrial settings for years to come.